N-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-2-furamide

• IUPAC Name: N-[2-(2,6-dimethylanilino)-2-oxoethyl]furan-2-carboxamide
• InChI: InChI=1S/C15H16N2O3/c1-10-5-3-6-11(2)14(10)17-13(18)9-16-15(19)12-7-4-8-20-12/h3-8H,9H2,1-2H3,(H,16,19)(H,17,18)
• InChI Key: JWIXJYMEDQUPHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CNC(=O)C2=CC=CO2
• Molecular Formula: C15H16N2O3
• Molecular Weight: 272.30 g/mol

Description

N-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-2-furamide, also known as DDAO, is a fluorescent dye that is widely used in scientific research. It is a member of the coumarin family of dyes and is commonly used as a fluorescent probe to study various biological processes.

Mechanism of Action

N-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-2-furamide is a non-specific fluorescent probe that can be used to detect changes in the local environment of cells and tissues. Its fluorescence properties are dependent on the polarity and viscosity of its environment. When N-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-2-furamide is in a hydrophobic environment, its fluorescence is enhanced, while in a hydrophilic environment, its fluorescence is quenched.
Biochemical and Physiological Effects:
N-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-2-furamide has no known biochemical or physiological effects on cells or tissues.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-2-furamide as a fluorescent probe is its sensitivity to changes in the local environment. It can detect subtle changes in the polarity and viscosity of cells and tissues. However, one limitation of using N-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-2-furamide is its relatively low quantum yield, which can limit its use in low-signal applications.

Future Directions

There are several future directions for research involving N-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-2-furamide. One area of interest is the development of new fluorescent probes based on the structure of N-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-2-furamide. Another area of interest is the use of N-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-2-furamide in combination with other fluorescent probes to study multiple biological processes simultaneously. Additionally, there is potential for the use of N-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-2-furamide in clinical applications, such as imaging of tumors or other diseased tissues.

Synthesis Methods

N-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-2-furamide can be synthesized through a multi-step process that involves the reaction of 2,6-dimethylaniline with ethyl acrylate to form 2-(2,6-dimethylphenylamino)ethyl acrylate. This intermediate is then reacted with furan-2-carboxylic acid to form N-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-2-furamide. The overall yield of this process is approximately 30%.

Scientific Research Applications

N-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-2-furamide is commonly used as a fluorescent probe to study various biological processes, including membrane fluidity, protein-protein interactions, and enzyme activity. It is also used in flow cytometry and confocal microscopy to visualize cells and tissues.